Cas no 78751-40-3 (1-Pyrenol Acetate)
1-Pyrenol Acetate structure
Product Name:1-Pyrenol Acetate
CAS No:78751-40-3
MF:C18H12O2
MW:260.286684989929
CID:581251
PubChem ID:187146
Update Time:2025-04-19
1-Pyrenol Acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenol,1-acetate
- 1-Acetoxypyrene
- 1-Pyrenol Acetate
- pyren-1-yl acetate
- 78751-40-3
- Pyren-1-ylAcetate
- SCHEMBL3795231
- DTXSID40999989
- AKOS030240879
- FT-0724379
- 1-Pyrenol, 1-acetate
- DB-075510
-
- Inchi: 1S/C18H12O2/c1-11(19)20-16-10-8-14-6-5-12-3-2-4-13-7-9-15(16)18(14)17(12)13/h2-10H,1H3
- InChI Key: XMAPHCGFUPXIEN-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43
Computed Properties
- Exact Mass: 260.084
- Monoisotopic Mass: 260.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.304
- Melting Point: 246-247 ºC
- Boiling Point: 442 ºC
- Flash Point: 141 ºC
- Refractive Index: 1.78
- Solubility: DMSO (Slightly), Methanol (Slightly)
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1-Pyrenol Acetate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
1-Pyrenol Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P989580-10mg |
1-Pyrenol Acetate |
78751-40-3 | 10mg |
$ 98.00 | 2023-09-06 | ||
| TRC | P989580-25mg |
1-Pyrenol Acetate |
78751-40-3 | 25mg |
$ 184.00 | 2023-09-06 | ||
| TRC | P989580-100mg |
1-Pyrenol Acetate |
78751-40-3 | 100mg |
$ 552.00 | 2023-09-06 | ||
| TRC | P989580-250mg |
1-Pyrenol Acetate |
78751-40-3 | 250mg |
$1062.00 | 2023-05-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2041209-1g |
Pyren-1-yl acetate |
78751-40-3 | 97% | 1g |
¥5283.00 | 2024-07-28 |
1-Pyrenol Acetate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
78751-40-3 (1-Pyrenol Acetate) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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